1. Home
  2. Product
  3. N-[(1R,2R)-1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]chloroacetamide
N-[(1R,2R)-1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]chloroacetamide N-[(1R,2R)-1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]chloroacetamide
Brand Name: Vulcanchem
CAS No.: 153153-59-4
VCID: VC20759941
InChI: InChI=1S/C13H16ClNO3/c1-18-9-4-2-8-3-5-11(15-12(16)7-14)13(17)10(8)6-9/h2,4,6,11,13,17H,3,5,7H2,1H3,(H,15,16)/t11-,13-/m1/s1
SMILES: COC1=CC2=C(CCC(C2O)NC(=O)CCl)C=C1
Molecular Formula: C13H16ClNO3
Molecular Weight: 269.72 g/mol

N-[(1R,2R)-1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]chloroacetamide

CAS No.: 153153-59-4

Cat. No.: VC20759941

Molecular Formula: C13H16ClNO3

Molecular Weight: 269.72 g/mol

* For research use only. Not for human or veterinary use.

N-[(1R,2R)-1,2,3,4-Tetrahydro-1-hydroxy-7-methoxy-2-naphthalenyl]chloroacetamide - 153153-59-4

CAS No. 153153-59-4
Molecular Formula C13H16ClNO3
Molecular Weight 269.72 g/mol
IUPAC Name 2-chloro-N-[(1R,2R)-1-hydroxy-7-methoxy-1,2,3,4-tetrahydronaphthalen-2-yl]acetamide
Standard InChI InChI=1S/C13H16ClNO3/c1-18-9-4-2-8-3-5-11(15-12(16)7-14)13(17)10(8)6-9/h2,4,6,11,13,17H,3,5,7H2,1H3,(H,15,16)/t11-,13-/m1/s1
Standard InChI Key KSFNBSBMXHMADM-DGCLKSJQSA-N
Isomeric SMILES COC1=CC2=C(CC[C@H]([C@@H]2O)NC(=O)CCl)C=C1
SMILES COC1=CC2=C(CCC(C2O)NC(=O)CCl)C=C1
Canonical SMILES COC1=CC2=C(CCC(C2O)NC(=O)CCl)C=C1

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator